Cas no 120984-59-0 (tert-Butyl 3-Formylpropylmethylcarbamate)

Tert-Butyl 3-Formylpropylmethylcarbamate is a versatile intermediate in organic synthesis, particularly valued for its reactive aldehyde functionality and carbamate-protecting group. The tert-butyl moiety enhances stability, while the formyl group enables further derivatization, making it useful in peptide coupling, cross-coupling reactions, and the synthesis of heterocycles. Its methylcarbamate group provides selective deprotection options under mild acidic conditions, offering flexibility in multi-step synthetic routes. This compound is well-suited for pharmaceutical and agrochemical applications, where controlled functionalization is critical. High purity and consistent performance make it a reliable choice for researchers requiring precise and efficient building blocks in complex molecular constructions.

tert-Butyl 3-Formylpropylmethylcarbamate structure

120984-59-0 structure

Product Name:tert-Butyl 3-Formylpropylmethylcarbamate

CAS No:120984-59-0

MF:C₁₀H₁₉NO₃

MW:201.262763261795

MDL:MFCD09751789

CID:104857

PubChem ID:15078448

Update Time:2025-10-19

tert-Butyl 3-Formylpropylmethylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,methyl(4-oxobutyl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl 3-formylpropylmethylcarbamate
- tert-butyl N-methyl-N-(4-oxobutyl)carbamate
- Methyl-(4-oxo-butyl)-carbamic acid tert-butyl ester
- AS-30303
- DTXSID30567914
- 120984-59-0
- (1,1-dimethylethyl) methyl(4-oxobutyl)carbamate
- t-butyl methyl(4-oxobutyl)carbamate
- SCHEMBL4814391
- MFCD09751789
- tert-Butyl methyl(4-oxobutyl)carbamate
- EN300-227475
- tert-butyl3-formylpropylmethylcarbamate
- Carbamic acid, methyl(4-oxobutyl)-, 1,1-dimethylethyl ester
- VSKKUZCPADUNJU-UHFFFAOYSA-N
- AKOS028114054
- DB-159868
- tert-Butyl 3-Formylpropylmethylcarbamate
- MDL： MFCD09751789
- Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11(4)7-5-6-8-12/h8H,5-7H2,1-4H3
- InChI Key： VSKKUZCPADUNJU-UHFFFAOYSA-N
- SMILES： O(C(N(C)CCCC=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 201.13657
Monoisotopic Mass: 201.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.6Å²

Experimental Properties

PSA: 46.61

tert-Butyl 3-Formylpropylmethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T204973-10mg	tert-Butyl 3-Formylpropylmethylcarbamate	120984-59-0		10mg	$ 70.00	2022-06-03
TRC	T204973-50mg	tert-Butyl 3-Formylpropylmethylcarbamate	120984-59-0		50mg	$ 230.00	2022-06-03
TRC	T204973-100mg	tert-Butyl 3-Formylpropylmethylcarbamate	120984-59-0		100mg	$ 340.00	2022-06-03
abcr	AB459661-250 mg	tert-Butyl methyl(4-oxobutyl)carbamate, 95%; .	120984-59-0	95%	250MG	€469.00	2023-07-18
abcr	AB459661-1 g	tert-Butyl methyl(4-oxobutyl)carbamate, 95%; .	120984-59-0	95%	1g	€1,092.20	2023-07-18
eNovation Chemicals LLC	Y1248046-250mg	Carbamic acid,methyl(4-oxobutyl)-, 1,1-dimethylethyl ester (9CI)	120984-59-0	95%	250mg	$505	2024-06-07
eNovation Chemicals LLC	Y1248046-1g	Carbamic acid,methyl(4-oxobutyl)-, 1,1-dimethylethyl ester (9CI)	120984-59-0	95%	1g	$1240	2023-05-17
Enamine	EN300-227475-0.05g	tert-butyl N-methyl-N-(4-oxobutyl)carbamate	120984-59-0	95%	0.05g	$229.0	2024-06-20
Enamine	EN300-227475-0.1g	tert-butyl N-methyl-N-(4-oxobutyl)carbamate	120984-59-0	95%	0.1g	$342.0	2024-06-20
Enamine	EN300-227475-0.25g	tert-butyl N-methyl-N-(4-oxobutyl)carbamate	120984-59-0	95%	0.25g	$487.0	2024-06-20

tert-Butyl 3-Formylpropylmethylcarbamate Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

120984-59-0 (tert-Butyl 3-Formylpropylmethylcarbamate) Related Products

Recommended suppliers

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk